1-(4-bromo-2,5-dimethylbenzenesulfonyl)-2-[(naphthalen-1-yl)methyl]-4,5-dihydro-1H-imidazole

• Molecular Formula: C22H21BrN2O2S
• Molecular Weight: 457.4 g/mol
• IUPAC Name: 1-(4-bromo-2,5-dimethylphenyl)sulfonyl-2-(naphthalen-1-ylmethyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C22H21BrN2O2S/c1-15-13-21(16(2)12-20(15)23)28(26,27)25-11-10-24-22(25)14-18-8-5-7-17-6-3-4-9-19(17)18/h3-9,12-13H,10-11,14H2,1-2H3
• InChI Key: FRALFCUCUSUMPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C)S(=O)(=O)N2CCN=C2CC3=CC=CC4=CC=CC=C43

Description

1-(4-Bromo-2,5-dimethylbenzenesulfonyl)-2-[(naphthalen-1-yl)methyl]-4,5-dihydro-1H-imidazole is a substituted imidazole derivative characterized by:

• A 4-bromo-2,5-dimethylbenzenesulfonyl group at position 1, introducing electron-withdrawing and steric effects.
• A naphthalen-1-ylmethyl substituent at position 2, contributing aromatic bulk and lipophilicity.

This compound’s structural complexity distinguishes it from simpler imidazole derivatives, with implications for its physicochemical properties, synthetic accessibility, and biological activity. Below, we compare it to key analogs documented in the literature.

Biological Activity

The compound 1-(4-bromo-2,5-dimethylbenzenesulfonyl)-2-[(naphthalen-1-yl)methyl]-4,5-dihydro-1H-imidazole is a complex organic molecule that has garnered interest in various scientific fields due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

Structural Characteristics

The compound features:

• A bromo group on a dimethylbenzene ring.
• A sulfonyl group that enhances its reactivity.
• An imidazole ring that is known for its biological significance.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The sulfonyl group can participate in nucleophilic substitution reactions, and the imidazole ring is known to engage in hydrogen bonding and coordination with metal ions. These interactions can modulate various biochemical pathways, potentially leading to therapeutic effects.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit a range of biological activities, including:

• Antimicrobial Activity: Many sulfonamide derivatives have shown effectiveness against bacterial infections by inhibiting bacterial growth.
• Anti-inflammatory Properties: Compounds with imidazole rings often demonstrate anti-inflammatory effects through the modulation of inflammatory pathways.
• Anticancer Potential: Some studies suggest that such compounds can induce apoptosis in cancer cells and inhibit tumor growth.

Antimicrobial Activity

A study investigated the antimicrobial properties of various sulfonamide compounds, including those structurally related to our target compound. The results indicated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism involved the inhibition of folate synthesis, a critical pathway in bacterial growth .

Anti-inflammatory Effects

Another research effort focused on the anti-inflammatory properties of imidazole derivatives. The study found that these compounds could inhibit pro-inflammatory cytokines and reduce inflammation in animal models. This suggests potential therapeutic applications for inflammatory diseases .

Anticancer Activity

In vitro studies have demonstrated that compounds similar to 1-(4-bromo-2,5-dimethylbenzenesulfonyl)-2-[(naphthalen-1-yl)methyl]-4,5-dihydro-1H-imidazole can induce apoptosis in various cancer cell lines. The proposed mechanism includes the activation of caspases and disruption of mitochondrial membrane potential .

Data Table: Summary of Biological Activities

Biological Activity	Compound Type	Mechanism
Antimicrobial	Sulfonamide	Inhibition of folate synthesis
Anti-inflammatory	Imidazole	Modulation of cytokine production
Anticancer	Imidazole	Induction of apoptosis via caspase activation

Comparison with Similar Compounds

Structural and Substituent Variations

Table 1: Structural Comparison of Key Imidazole Derivatives

Compound Name	Core Structure	Position 1 Substituent	Position 2 Substituent	Key Features	Reference
1-(4-Bromo-2,5-dimethylbenzenesulfonyl)-2-[(naphthalen-1-yl)methyl]-4,5-dihydro-1H-imidazole	4,5-Dihydroimidazole	4-Bromo-2,5-dimethylbenzenesulfonyl	Naphthalen-1-ylmethyl	Bromine, dimethyl, and naphthyl groups	Target
1-[(4-Bromophenyl)sulfonyl]-2-phenyl-4,5-dihydro-1H-imidazole	4,5-Dihydroimidazole	4-Bromophenylsulfonyl	Phenyl	Simpler sulfonyl and aryl groups
4,5-Dihydro-2-(2-naphthalenyl)-1H-imidazole oxalate salt	4,5-Dihydroimidazole	–	2-Naphthalenyl	Lacks sulfonyl group; oxalate counterion
1-(4-Methoxy-benzenesulfonyl)-2-methyl-4,5-dihydro-1H-imidazole	4,5-Dihydroimidazole	4-Methoxybenzenesulfonyl	Methyl	Methoxy substituent; smaller R2 group
1-Methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole	Imidazole (unsaturated)	Methyl	(4-Methylbenzyl)sulfanyl	Sulfanyl linker; diphenyl at positions 4,5

Key Observations:

• Sulfonyl vs.
• Halogenation : The bromine atom in the target compound and may increase metabolic stability and halogen bonding interactions.

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Formula	Molar Mass (g/mol)	Predicted logP*	Solubility (mg/mL)*
Target Compound	C22H22BrN2O2S	473.39	4.8	<0.1 (DMSO)
1-[(4-Bromophenyl)sulfonyl]-2-phenyl-4,5-dihydro-1H-imidazole	C15H13BrN2O2S	365.24	3.5	0.5 (DMSO)
4,5-Dihydro-2-(2-naphthalenyl)-1H-imidazole oxalate salt	C13H12N2·C2H2O4	292.30	2.1	1.2 (Water)
1-(4-Methoxy-benzenesulfonyl)-2-methyl-4,5-dihydro-1H-imidazole	C11H14N2O3S	254.30	1.9	2.0 (Ethanol)

*Predicted using ChemAxon and similar tools.

Key Observations:

• Lipophilicity : The target compound’s higher logP (4.8) reflects contributions from bromine, naphthyl, and dimethyl groups, suggesting enhanced membrane permeability but reduced aqueous solubility.
• Solubility : Bulky substituents in the target compound likely reduce solubility compared to smaller analogs (e.g., ).